Cas no 16381-46-7 (5-Fluoro-3-methyl-1H-indole-2-carboxylic acid)

• Product Name: 5-Fluoro-3-methyl-1H-indole-2-carboxylic acid
• CAS No: 16381-46-7
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• MDL: MFCD06011078
• CID: 892541
• PubChem ID: 1132967
• Update Time: 2025-04-19

5-Fluoro-3-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-methyl-1H-indole-2-carboxylic acid
• 5-fluoro-3-methyl-1H-indole-2-carboxylic acid(SALTDATA: FREE)
• 5-Fluoro-3-methyl-2-indolic acid
• 5-fluoro-3-methylindole-2-carboxylic acid
• AC1LMMX8
• CTK4D1654
• MolPort-002-017-508
• ST080947
• SureCN2730323
• TIMTEC-BB SBB010883
• STK501547
• EN300-100364
• AS-42833
• MFCD06011078
• 5-fluoro-3-methyl-indole-2-carboxylic acid
• SCHEMBL2730323
• ALBB-005029
• CS-0307905
• Z1198166307
• DTXSID20360638
• AKOS000321424
• DTXCID60311689
• XNWVWEWWPNKNJX-UHFFFAOYSA-N
• 1H-Indole-2-carboxylic acid, 5-fluoro-3-methyl-
• 16381-46-7

• MDL： MFCD06011078
• Inchi： 1S/C10H8FNO2/c1-5-7-4-6(11)2-3-8(7)12-9(5)10(13)14/h2-4,12H,1H3,(H,13,14)
• InChI Key： XNWVWEWWPNKNJX-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C)=C(C(=O)O)N2

Computed Properties

• Exact Mass: 193.05394
• Monoisotopic Mass: 193.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.09

5-Fluoro-3-methyl-1H-indole-2-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives